N-[2-(3,4-dimethoxyphenyl)ethyl]-4-{[6-[(1-{[(3-methoxypropyl)amino]carbonyl}propyl)thio]-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]methyl}benzamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[[6-[1-(3-methoxypropylamino)-1-oxobutan-2-yl]sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]methyl]benzamide
• InChI: InChI=1S/C35H40N4O8S/c1-5-31(33(41)36-14-6-16-43-2)48-35-38-26-19-30-29(46-21-47-30)18-25(26)34(42)39(35)20-23-7-10-24(11-8-23)32(40)37-15-13-22-9-12-27(44-3)28(17-22)45-4/h7-12,17-19,31H,5-6,13-16,20-21H2,1-4H3,(H,36,41)(H,37,40)
• InChI Key: JVBDRBIXQWASBT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NCCCOC)SC1=NC2=CC3=C(C=C2C(=O)N1CC4=CC=C(C=C4)C(=O)NCCC5=CC(=C(C=C5)OC)OC)OCO3
• Molecular Formula: C35H40N4O8S
• Molecular Weight: 676.8 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-{[6-[(1-{[(3-methoxypropyl)amino]carbonyl}propyl)thio]-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]methyl}benzamide is a useful research compound. Its molecular formula is C35H40N4O8S and its molecular weight is 676.79. The purity is usually 95%.
BenchChem offers high-quality N-[2-(3,4-dimethoxyphenyl)ethyl]-4-{[6-[(1-{[(3-methoxypropyl)amino]carbonyl}propyl)thio]-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]methyl}benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(3,4-dimethoxyphenyl)ethyl]-4-{[6-[(1-{[(3-methoxypropyl)amino]carbonyl}propyl)thio]-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]methyl}benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Potential

• Quinazoline Derivatives : Compounds with quinazoline structures have been synthesized as analogs to potent antitumor benzo[c]phenanthridine alkaloids, indicating a focus on the development of new cancer treatments through structural analogs of known compounds (Phillips & Castle, 1980). These efforts in synthesizing and studying quinazoline derivatives underscore a significant area of research in drug design, particularly in seeking new therapeutic agents against cancer.

Antimicrobial and Antifungal Applications

• Heterocyclic Compounds with Antimicrobial Activity : The synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives have been investigated, showcasing the potential of heterocyclic compounds in developing new antimicrobial agents (Bektaş et al., 2007). This area of research is crucial for addressing the rising challenge of antibiotic resistance, suggesting that compounds with complex structures like the one may also have applications in creating new antimicrobial treatments.

Drug Design and Synthesis

• Benzoxazinone and Quinazoline Moieties : Research into the synthesis of novel compounds bearing benzoxazinone, quinazoline, and azole moieties for potential anti-inflammatory and analgesic applications has been conducted, indicating the versatility of these structures in medicinal chemistry (Sherif et al., 2008). Such studies reveal the ongoing interest in exploring the therapeutic potential of complex molecular structures, including their use in treating pain and inflammation.